3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione

• Molecular Formula: C31H32FN3O2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: 3-benzhydrylidene-1-[4-[4-(4-fluorophenyl)piperazin-1-yl]butyl]pyrrolidine-2,4-dione
• InChI: InChI=1S/C31H32FN3O2/c32-26-13-15-27(16-14-26)34-21-19-33(20-22-34)17-7-8-18-35-23-28(36)30(31(35)37)29(24-9-3-1-4-10-24)25-11-5-2-6-12-25/h1-6,9-16H,7-8,17-23H2
• InChI Key: OITMWGKDVOSZNL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCCN2CC(=O)C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC=C(C=C5)F

Description

3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione, also known as FDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione is not fully understood, but it is believed to act as a modulator of the GABA-A receptor. 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been shown to enhance the binding of GABA to the receptor, leading to increased GABAergic neurotransmission. This may explain its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been found to have various biochemical and physiological effects, including modulation of the GABA-A receptor, inhibition of glutamate release, and neuroprotection. 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione in lab experiments is its high potency and selectivity for the GABA-A receptor. This allows for precise modulation of GABAergic neurotransmission. However, one limitation is that 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione is not very soluble in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione. One area of interest is the development of 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione-based drugs for the treatment of neurodegenerative diseases and mental health disorders. Another area of interest is the investigation of 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione's effects on other neurotransmitter systems, such as the glutamatergic system. Additionally, further research is needed to fully understand the mechanism of action of 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione and its potential side effects.

Synthesis Methods

The synthesis of 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione involves the reaction of 4-(4-fluorophenyl)-1-piperazine with 3-(diphenylmethylene)-2,4-pyrrolidinedione in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione.

Scientific Research Applications

3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been found to have potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been found to have anxiolytic and antidepressant effects and may be useful in the treatment of anxiety and depression. In medicinal chemistry, 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,4-pyrrolidinedione has been used as a lead compound for the development of new drugs.